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Compound of Interest

Compound Name:
Riboflavin-5-Phosphate-

13C4,15N2-1

Cat. No.: B12419988 Get Quote

An In-depth Technical Guide to Riboflavin-5-Phosphate-¹³C₄,¹⁵N₂

This technical guide provides a comprehensive overview of the chemical and physical

properties, applications, and experimental usage of Riboflavin-5-Phosphate-¹³C₄,¹⁵N₂. The

information is intended for researchers, scientists, and drug development professionals who

utilize stable isotope-labeled compounds in their work.

Core Chemical and Physical Properties
Riboflavin-5-Phosphate-¹³C₄,¹⁵N₂ is the isotopically labeled form of Flavin Mononucleotide

(FMN), a key coenzyme in cellular metabolism.[1] The incorporation of four ¹³C atoms and two

¹⁵N atoms into the isoalloxazine ring structure results in a mass shift, making it an ideal internal

standard for mass spectrometry-based quantification.

Quantitative Data Summary
The key quantitative properties of Riboflavin-5-Phosphate-¹³C₄,¹⁵N₂ are summarized in the

table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula

¹³C₄C₁₃H₂₀¹⁵N₂N₂O₉P or

C₁₁¹³C₄H₁₆N₂¹⁵N₂O₆ (for

Riboflavin-¹³C₄,¹⁵N₂)

[2][3][4]

Molecular Weight

~461.3 g/mol to 462.30 g/mol

Sodium Salt Form: ~484.28

g/mol

[2][3][4]

Parent Unlabeled CAS
146-17-8 (for Riboflavin-5-

Phosphate)
[3]

Labeled CAS Number
1453471-52-7 or 2300155-87-

5 (may vary by supplier)
[3][5]

Isotopic Purity
≥98 atom % ¹³C, ¹⁵N; or 99

atom % ¹³C, 98 atom % ¹⁵N
[2][3]

Chemical Purity (Assay) ≥90% to ≥97% (CP) [3]

Appearance

Yellow to Orange Crystalline

Powder, Chunks, or Granular

Substance

[6]

Melting Point ~290 °C (decomposes)

Storage Temperature -20°C, protected from light [3]

Solubility

The non-labeled sodium salt

form is freely soluble in water.

[6]

Mass Shift
M+6 (relative to the unlabeled

isoalloxazine ring fragment)

Chemical Structure and Identification
Synonyms: Vitamin B₂-¹³C₄,¹⁵N₂-1, E101-¹³C₄,¹⁵N₂-1, Riboflavin-(dioxopyrimidine-¹³C₄,¹⁵N₂)

5'-phosphate.[7]
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Chemical Nature: This compound is an isotopically labeled version of Riboflavin-5'-

phosphate (flavin mononucleotide or FMN). The stable isotopes are incorporated into the

dioxopyrimidine ring of the molecule.

SMILES String:Cc1cc2N=[13C]3--INVALID-LINK--[15NH]--INVALID-LINK--[15N]=[13C]3N(C-

-INVALID-LINK----INVALID-LINK----INVALID-LINK--CO)c2cc1C

InChI Key:AUNGANRZJHBGPY-HAIGJTSVSA-N

Applications in Research and Development
The primary application of Riboflavin-5-Phosphate-¹³C₄,¹⁵N₂ is as an internal standard for

highly accurate and precise quantification in various analytical methods.[7] Its physical and

chemical behavior is nearly identical to its endogenous, unlabeled counterpart, but its distinct

mass allows it to be differentiated by mass spectrometry.

Internal Standard: It is widely used as an internal standard for quantitative analysis by

Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or

Liquid Chromatography-Mass Spectrometry (LC-MS).[4][7] This is crucial for applications

ranging from diagnostic testing of vitamin B2 deficiency to quality control of fortified foods

and pharmaceuticals.

Tracer Studies: The compound can be used as a tracer in metabolic flux analysis and

pharmacokinetic studies to follow the absorption, distribution, metabolism, and excretion of

Riboflavin.[4][7]

Biochemical Significance
Riboflavin is a precursor to the essential coenzymes Flavin Mononucleotide (FMN), which is

Riboflavin-5-Phosphate, and Flavin Adenine Dinucleotide (FAD).[8][9] These flavocoenzymes

are critical for a multitude of redox reactions central to energy metabolism, including the

metabolism of carbohydrates, fats, and proteins.[8] FAD is also required for the activity of

methylenetetrahydrofolate reductase (MTHFR), a key enzyme in folate metabolism.[10]
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Riboflavin (Vitamin B2)
Riboflavin-5-Phosphate

(FMN)
Flavin Adenine Dinucleotide

(FAD)

Redox Reactions
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Sample Preparation

Instrumental Analysis

Data Processing

Biological Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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